Cas no 1804200-38-1 (2-Bromo-1-(2,5-dicarboxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2,5-dicarboxyphenyl)propan-1-one
• CAS No: 1804200-38-1
• MF: C₁₁H₉BrO₅
• MW: 301.090162992477
• CID: 4977232
• Update Time: 2025-05-21

2-Bromo-1-(2,5-dicarboxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2,5-dicarboxyphenyl)propan-1-one

• Inchi： 1S/C11H9BrO5/c1-5(12)9(13)8-4-6(10(14)15)2-3-7(8)11(16)17/h2-5H,1H3,(H,14,15)(H,16,17)
• InChI Key： GYTUOFZLTFPHPL-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C(=O)O)C=CC=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 1.9
• Topological Polar Surface Area: 91.7

Additional information on 2-Bromo-1-(2,5-dicarboxyphenyl)propan-1-one

Introduction to 2-Bromo-1-(2,5-Dicarboxyphenyl)Propan-1-One (CAS No. 1804200-38-1)

2-Bromo-1-(2,5-dicarboxyphenyl)propan-1-one (CAS No. 1804200-38-1) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its bromine atom attached to a propanone backbone, which is further substituted with a 2,5-dicarboxyphenyl group. The combination of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The chemical structure of 2-bromo-1-(2,5-dicarboxyphenyl)propan-1-one consists of a central ketone group (C=O), a bromine atom at the alpha position, and a substituted phenyl ring bearing two carboxylic acid groups at the 2 and 5 positions. This arrangement imparts the molecule with both electrophilic and nucleophilic reactivity, making it amenable to a wide range of chemical transformations. Recent studies have highlighted its potential as a building block for constructing complex aromatic systems and heterocyclic compounds.

One of the most notable applications of CAS No. 1804200-38-1 is in the field of drug discovery. Researchers have utilized this compound as an intermediate in the synthesis of bioactive agents targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For instance, its ability to undergo nucleophilic substitution reactions has been exploited to develop analogs with enhanced pharmacokinetic properties.

In addition to its role in medicinal chemistry, 2-bromo-1-(2,5-dicarboxyphenyl)propan-1-one has found applications in materials science. Its aromatic backbone and reactive functional groups make it suitable for the synthesis of advanced polymers and organic semiconductors. Recent advancements in this area have demonstrated its potential as a precursor for high-performance electronic materials.

The synthesis of CAS No. 1804200-38-1 typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. One common approach involves the bromination of a suitable ketone precursor followed by substitution reactions to introduce the dicarboxyphenyl group. Optimization of these steps has led to improved yields and better control over the product's purity.

From an environmental standpoint, 2-bromo-1-(2,5-dicarboxyphenyl)propan-1-one exhibits moderate stability under standard storage conditions. However, its reactivity suggests that caution should be exercised during handling and disposal to minimize any potential environmental impact.

In conclusion, CAS No. 1804200-38-1, or 2-bromo-1-(2,5-dicarboxyphenyl)propan-1-one, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and reactivity continue to inspire innovative applications across diverse scientific disciplines.